2-ethyl-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)butanamide

• IUPAC Name: 2-ethyl-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]butanamide
• InChI: InChI=1S/C13H25NO4/c1-3-11(4-2)12(16)14-9-13(18-8-6-15)5-7-17-10-13/h11,15H,3-10H2,1-2H3,(H,14,16)
• InChI Key: VKKDAAFKHOIION-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCC1(CCOC1)OCCO
• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol

Description

The compound “2-ethyl-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)butanamide” is an organic compound that contains a tetrahydrofuran ring, which is a type of ether. It also contains an amide group and an ethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable amine with a carboxylic acid or its derivative to form the amide group. The tetrahydrofuran ring could potentially be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would include a five-membered tetrahydrofuran ring, an amide group, and an ethyl group. The exact structure would depend on the positions of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the ether, amide, and ethyl groups. For example, the amide group might undergo hydrolysis in the presence of an acid or base.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ether and amide groups could affect its polarity, solubility, and reactivity.

Scientific Research Applications

Metabolic Studies and Antimitotic Activity

Research involving chiral isomers of ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate highlighted the synthesis of hydroxylated metabolites and their potential in biological systems. These findings suggest applications in metabolic studies and exploring antimitotic activities, which could be relevant to cancer research (C. Temple & G. Rener, 1992).

Synthetic Chemistry and Drug Discovery

The phosphine-catalyzed [4 + 2] annulation process for synthesizing highly functionalized tetrahydropyridines from ethyl 2-methyl-2,3-butadienoate indicates a methodology for creating complex organic compounds. This technique could be applied in the synthesis of drug molecules and novel organic compounds, potentially including structures similar to "2-ethyl-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)butanamide" (Xue-Feng Zhu, J. Lan, & O. Kwon, 2003).

Coordination Chemistry and Metal Complexes

A study on the synthesis and formation of new vic-dioxime complexes with N-(4-{[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]amino}butyl)-N′-hydroxy-2-(hydroxyimino)ethanimidamide offers insight into coordination chemistry. Such research could have implications for designing metal-organic frameworks (MOFs) or catalysts, suggesting potential applications in material science and catalysis (E. Canpolat & M. Kaya, 2005).

Pharmaceutical Chemistry and Antiviral Research

The preparation and evaluation of 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one candidates for antiviral activities highlight the compound's potential in developing new therapeutics. Research into similar compounds could offer pathways for creating new antiviral drugs, indicating a role in pharmaceutical chemistry and antiviral research (E. M. Flefel et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many ethers are flammable, and amides can be irritants.